Cas no 925672-89-5 (4-Bromo-2-cyanobenzeneacetonitrile)
925672-89-5 structure
Product Name:4-Bromo-2-cyanobenzeneacetonitrile
CAS No:925672-89-5
MF:C9H5BrN2
MW:221.053400754929
MDL:MFCD09999218
CID:797003
PubChem ID:52987741
Update Time:2025-04-19
4-Bromo-2-cyanobenzeneacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-cyanobenzeneacetonitrile
- 5-bromo-2-(cyanomethyl)benzonitrile
- Benzeneacetonitrile, 4-bromo-2-cyano-
- FT-0702266
- SY067214
- J-514635
- MFCD09999218
- 925672-89-5
- FS-2790
- DTXSID30680950
- CS-0186953
- AKOS015835560
- DS-0379
- SCHEMBL17157309
- DA-39946
-
- MDL： MFCD09999218
- Inchi： 1S/C9H5BrN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
- InChI Key： JFJQZQISHKWUQJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CC#N)=C(C#N)C=1
Computed Properties
- Exact Mass: 219.96400
- Monoisotopic Mass: 219.964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
- XLogP3: 2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.6±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 334.6±27.0 °C at 760 mmHg
- Flash Point: 156.1±23.7 °C
- Refractive Index: 1.607
- PSA: 47.58000
- LogP: 2.38686
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-Bromo-2-cyanobenzeneacetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
4-Bromo-2-cyanobenzeneacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-2-cyanobenzeneacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HW791-200mg |
4-Bromo-2-cyanobenzeneacetonitrile |
925672-89-5 | 95+% | 200mg |
￥287.0 | 2022-06-10 | |
| abcr | AB436552-250 mg |
4-Bromo-2-cyanobenzeneacetonitrile; . |
925672-89-5 | 250MG |
€131.50 | 2022-06-10 | ||
| abcr | AB436552-1 g |
4-Bromo-2-cyanobenzeneacetonitrile; . |
925672-89-5 | 1g |
€241.00 | 2022-06-10 | ||
| abcr | AB436552-5 g |
4-Bromo-2-cyanobenzeneacetonitrile; . |
925672-89-5 | 5g |
€601.70 | 2022-06-10 | ||
| abcr | AB436552-10 g |
4-Bromo-2-cyanobenzeneacetonitrile; . |
925672-89-5 | 10g |
€966.70 | 2022-06-10 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B845324-50mg |
4-Bromo-2-cyanobenzeneacetonitrile |
925672-89-5 | 95% | 50mg |
￥152.10 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B845324-250mg |
4-Bromo-2-cyanobenzeneacetonitrile |
925672-89-5 | 95% | 250mg |
￥461.70 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HW791-250mg |
4-Bromo-2-cyanobenzeneacetonitrile |
925672-89-5 | 95+% | 250mg |
617CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HW791-5g |
4-Bromo-2-cyanobenzeneacetonitrile |
925672-89-5 | 95+% | 5g |
4939CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HW791-50mg |
4-Bromo-2-cyanobenzeneacetonitrile |
925672-89-5 | 95+% | 50mg |
￥114.0 | 2022-06-10 |
4-Bromo-2-cyanobenzeneacetonitrile Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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